N-(1-ethyl-1H-benzimidazol-5-yl)cyclopropanecarboxamide

• IUPAC Name: N-(1-ethylbenzimidazol-5-yl)cyclopropanecarboxamide
• InChI: InChI=1S/C13H15N3O/c1-2-16-8-14-11-7-10(5-6-12(11)16)15-13(17)9-3-4-9/h5-9H,2-4H2,1H3,(H,15,17)
• InChI Key: RPEMLKVHRVJMDE-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=NC2=C1C=CC(=C2)NC(=O)C3CC3
• Molecular Formula: C13H15N3O
• Molecular Weight: 229.28 g/mol

Description

N-(1-ethyl-1H-benzimidazol-5-yl)cyclopropanecarboxamide, commonly known as BEC, is a small molecule that has gained attention in scientific research due to its potential anticancer properties. BEC was first identified in a screen of compounds that could inhibit the growth of cancer cells, and subsequent studies have shown promising results in both in vitro and in vivo models.

Mechanism of Action

The mechanism of action of BEC is not fully understood, but several studies have suggested that it may act by inhibiting the activity of protein kinase C (PKC). PKC is a family of enzymes that play important roles in cell signaling and proliferation, and overexpression of PKC has been linked to the development and progression of several types of cancer.
Biochemical and Physiological Effects
Studies have shown that BEC can induce apoptosis in cancer cells through several mechanisms, including activation of caspases (enzymes that cleave proteins), inhibition of anti-apoptotic proteins, and induction of oxidative stress. Additionally, BEC has been shown to inhibit the activity of matrix metalloproteinases (MMPs), which are enzymes that play a role in tumor invasion and metastasis.

Advantages and Limitations for Lab Experiments

One advantage of using BEC in lab experiments is that it has been shown to have minimal toxicity to normal cells, making it a potentially safe and effective anticancer agent. However, one limitation is that the synthesis of BEC can be challenging and time-consuming, which may limit its use in large-scale studies.

Future Directions

There are several potential future directions for research on BEC. One area of interest is the development of more efficient and scalable synthesis methods for BEC, which could facilitate larger-scale studies. Additionally, further studies are needed to fully elucidate the mechanism of action of BEC, which could lead to the development of more effective anticancer therapies. Finally, there is potential for the use of BEC in combination with other anticancer agents, which could enhance its efficacy and minimize potential side effects.

Scientific Research Applications

BEC has been studied extensively for its potential as an anticancer agent. Several studies have shown that BEC can induce apoptosis (programmed cell death) in cancer cells, while having minimal effects on normal cells. Additionally, BEC has been shown to inhibit angiogenesis (the formation of new blood vessels), which is a critical process for tumor growth and metastasis.